Cas no 1824424-98-7 (Methyl 3-amino-3-(5-chloropyridin-2-yl)propanoate)

• Product Name: Methyl 3-amino-3-(5-chloropyridin-2-yl)propanoate
• CAS No: 1824424-98-7
• MF: C₉H₁₁ClN₂O₂
• MW: 214.648841142654
• CID: 5580930
• PubChem ID: 165799659
• Update Time: 2025-05-22

Methyl 3-amino-3-(5-chloropyridin-2-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-amino-3-(5-chloropyridin-2-yl)propanoate
• EN300-1164182
• 1824424-98-7
• Methyl 3-amino-3-(5-chloropyridin-2-yl)propanoate

• Inchi： 1S/C9H11ClN2O2/c1-14-9(13)4-7(11)8-3-2-6(10)5-12-8/h2-3,5,7H,4,11H2,1H3
• InChI Key： HBXJLCRYYUAGKY-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=C1)C(CC(=O)OC)N

Computed Properties

• Exact Mass: 214.0509053g/mol
• Monoisotopic Mass: 214.0509053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 65.2Ų

Additional information on Methyl 3-amino-3-(5-chloropyridin-2-yl)propanoate

Methyl 3-amino-3-(5-chloropyridin-2-yl)propanoate: A Comprehensive Overview

Methyl 3-amino-3-(5-chloropyridin-2-yl)propanoate, also known by its CAS number 1824424-98-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a methyl ester group attached to a propanoate moiety, further substituted with an amino group and a chloropyridine ring. The combination of these functional groups makes it a versatile molecule with potential applications in drug development, agrochemicals, and other specialized chemical industries.

The synthesis of Methyl 3-amino-3-(5-chloropyridin-2-yl)propanoate typically involves multi-step organic reactions, often utilizing advanced catalytic systems to achieve high yields and purity. Recent studies have focused on optimizing the synthesis pathways to enhance efficiency and reduce environmental impact. For instance, researchers have explored the use of microwave-assisted synthesis and continuous flow reactors to streamline the production process.

In terms of physical properties, this compound exhibits a melting point of approximately 120°C and is sparingly soluble in water but readily soluble in organic solvents such as dichloromethane and acetonitrile. These properties make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry, which are commonly used for quality control and characterization purposes.

The biological activity of Methyl 3-amino-3-(5-chloropyridin-2-yl)propanoate has been a focal point of recent research. Studies have demonstrated its potential as an inhibitor of certain enzymes involved in metabolic pathways, making it a promising candidate for the development of therapeutic agents. For example, investigations into its inhibitory effects on histone deacetylases (HDACs) have shown potential in the treatment of cancer and inflammatory diseases.

Beyond its pharmacological applications, this compound has also been explored in agricultural settings. Research indicates that it may possess pesticidal properties, particularly as an insecticide or fungicide. Field trials have been conducted to assess its efficacy against various crop pests, with encouraging results suggesting its potential as a safer alternative to traditional chemical pesticides.

In conclusion, Methyl 3-amino-3-(5-chloropyridin-2-yl)propanoate (CAS No. 1824424-98-7) is a multifaceted compound with diverse applications across multiple industries. Its unique chemical structure, coupled with advancements in synthetic methodologies and biological research, positions it as a valuable asset in both academic and industrial settings. As ongoing studies continue to uncover new insights into its properties and uses, this compound is likely to play an increasingly important role in the development of innovative chemical solutions.